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Compound of Interest

Compound Name: Brl 55834

Cat. No.: B1667808 Get Quote

BRL 55834: Technical Support Resource Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of BRL 55834, a

potent potassium channel activator. Adherence to these best practices is crucial for ensuring

the compound's integrity and obtaining reliable experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid BRL 55834?

A1: Solid BRL 55834 should be stored at -20°C for long-term stability, where it can be kept for

up to 3 years.[1]

Q2: How should I store BRL 55834 once it is in solution?

A2: BRL 55834 in solvent should be stored at -80°C and is stable for up to 1 year under these

conditions.[1] To avoid repeated freeze-thaw cycles that can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes.

Q3: Is BRL 55834 sensitive to light?

A3: While specific data on the photosensitivity of BRL 55834 is not readily available, it is a

general best practice for all light-sensitive compounds to be stored in amber vials or containers

wrapped in aluminum foil to protect them from light degradation.
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Q4: What is the recommended procedure for preparing a stock solution of BRL 55834?

A4: To prepare a stock solution, it is advisable to use a high-purity, anhydrous solvent. The

choice of solvent will depend on the specific experimental requirements. Ensure the solid

compound has equilibrated to room temperature before opening the vial to prevent

condensation of atmospheric moisture. For detailed instructions on preparing stock solutions,

refer to the experimental protocols section.

Troubleshooting Guide
Issue Potential Cause Recommended Solution

Inconsistent or unexpected

experimental results.

Degradation of BRL 55834 due

to improper storage.

Verify that the compound has

been stored according to the

recommended conditions

(-20°C for solid, -80°C for

solutions).[1] If storage

conditions were not optimal,

consider using a fresh vial of

the compound.

Repeated freeze-thaw cycles

of the stock solution.

Prepare new aliquots of the

stock solution from a fresh

solid sample. Avoid using a

stock solution that has

undergone multiple freeze-

thaw cycles.

Precipitation observed in the

stock solution upon thawing.

The concentration of the stock

solution may be too high for

the chosen solvent at lower

temperatures.

Gently warm the solution and

sonicate to redissolve the

precipitate. If the issue

persists, consider preparing a

fresh stock solution at a slightly

lower concentration.

The solvent may have

absorbed moisture, reducing

the solubility of BRL 55834.

Use fresh, anhydrous solvent

to prepare a new stock

solution.
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Experimental Protocols
Preparation of BRL 55834 Stock Solution

Allow the vial of solid BRL 55834 to equilibrate to room temperature for at least 20 minutes

before opening.

Weigh the desired amount of BRL 55834 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous solvent (e.g., DMSO, Ethanol) to achieve the

desired stock concentration.

Vortex the solution until the compound is completely dissolved. Gentle warming and

sonication can be used to aid dissolution if necessary.

Aliquot the stock solution into single-use, light-protected vials.

Store the aliquots at -80°C for up to 1 year.[1]

Visual Guides
BRL 55834 Storage and Handling Workflow
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BRL 55834 Storage and Handling Workflow
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Caption: Workflow for proper storage and handling of BRL 55834.

BRL 55834 as a Potassium Channel Activator: Signaling
Pathway
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Mechanism of Action: BRL 55834

BRL 55834
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Caption: Simplified signaling pathway of BRL 55834 as a potassium channel activator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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